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Compound of Interest

Compound Name: 4-Butylaniline-d9
Cat. No.: B12405333

Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis
(CoA) for a deuterated compound like 4-Butylaniline-d9 is a critical document that guarantees
its identity, purity, and quality. This guide provides an in-depth explanation of a typical CoA for
4-Butylaniline-d9, detailing the analytical techniques used and the interpretation of the
presented data. Understanding this document is paramount for ensuring the reliability and

\ J

reproducibility of experimental results.

Compound Identity and Specifications

The initial section of a CoA confirms the fundamental properties of the material. This data is
essential for verifying that the correct substance has been received and that it meets the
expected structural and physical characteristics.
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Parameter Specification

Compound Name 4-Butylaniline-d9

Synonyms 4-(Butyl-d9)aniline, p-Butylaniline-d9
CAS Number 1219794-78-1[1][2][3][4]

Molecular Formula C1oHeDoN

Molecular Weight 158.29 g/mol [3]

Appearance o]]

Purity and Composition Analysis

This section presents the quantitative results from various analytical tests performed to
determine the chemical and isotopic purity of the compound. These values are crucial for
understanding the exact composition of the material and identifying any potential impurities.

Chemical Purity

Chemical purity assesses the percentage of the desired compound in the sample, excluding

isotopic variations and residual solvents.

Analytical Method Result
High-Performance Liquid Chromatography
> 98%
(HPLC)
Nuclear Magnetic Resonance (*H NMR) Conforms to structure

Isotopic Purity

Isotopic purity, a key parameter for deuterated compounds, indicates the level of deuterium
incorporation at the specified positions. It is often reported as "atom % D".
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Analytical Method Result
Mass Spectrometry (MS) > 98 atom % D
Nuclear Magnetic Resonance (?H NMR) Conforms to isotopic labeling pattern

Isotopic enrichment refers to the mole fraction of the isotope expressed as a percentage. It is
important to distinguish isotopic enrichment from the abundance of a particular molecular
species. For a compound like 4-Butylaniline-d9, with multiple deuteration sites, the species
abundance for each isotopologue can be calculated if the isotopic enrichment is known.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of the results presented
in the CoA.

High-Performance Liquid Chromatography (HPLC)

HPLC is employed to separate, identify, and quantify each component in a mixture. For 4-
Butylaniline, a reverse-phase HPLC method is typically used.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., Newcrom R1).

* Mobile Phase: A gradient mixture of acetonitrile and water with an acidic modifier like formic
acid for Mass Spectrometry compatibility.

e Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at a wavelength appropriate for the aniline chromophore (e.g., 254
nm).

o Quantification: The chemical purity is determined by calculating the area percentage of the
main peak relative to the total peak area.

Mass Spectrometry (MS)
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Mass spectrometry is a powerful technique for determining the molecular weight and isotopic
enrichment of a compound.

 Instrumentation: A high-resolution mass spectrometer (HR-MS), often coupled with liquid
chromatography (LC-MS) or gas chromatography (GC-MS).

« lonization Mode: Electrospray ionization (ESI) in positive mode is commonly used.

e Analysis: A full scan mass spectrum is acquired. The isotopic distribution of the molecular ion
peak is analyzed to calculate the isotopic enrichment. This involves comparing the measured
isotope distribution with the theoretical distribution for different enrichment levels.

o Calculation of Isotopic Enrichment: The percentage of deuterium enrichment is calculated by
integrating the ion currents of the deuterated and non-deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the structural integrity and the position of the deuterium
labels. Both *H and 2H NMR are valuable.

e 1H NMR (Proton NMR): This technique is used to confirm the absence of protons at the
deuterated positions. The spectrum of 4-Butylaniline-d9 would show the expected signals
for the aromatic protons and any residual non-deuterated butyl protons. The integration of
these signals can provide an estimate of isotopic purity.

e 2H NMR (Deuterium NMR): This method directly observes the deuterium nuclei, confirming
the locations of the deuterium labels on the butyl chain. A novel method combining *H NMR
and 2H NMR has been shown to provide accurate determination of isotopic abundance.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the analytical testing process for 4-
Butylaniline-d9.
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Caption: Quality control workflow for 4-Butylaniline-d9.
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Click to download full resolution via product page
Caption: Logical relationship of tests in a CoA.

This comprehensive guide serves as a resource for understanding the critical data and
methodologies presented in a Certificate of Analysis for 4-Butylaniline-d9. By thoroughly
interpreting this document, researchers can proceed with confidence in the quality and integrity
of their starting materials, a fundamental aspect of robust scientific and developmental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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